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Compound of Interest

Compound Name: Kushenol B

Cat. No.: B3030867

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kushenol B is a prenylated flavonoid isolated from the roots of Sophora flavescens Ait., a plant
with a long history in traditional medicine. As a member of the flavonoid family, Kushenol B
has attracted scientific interest due to its potential therapeutic properties, including
antimicrobial, anti-inflammatory, and antioxidant activities. This technical guide provides a
comprehensive overview of the chemical properties, biological activities, and relevant
experimental protocols for Kushenol B, intended to support further research and drug
development efforts.

Chemical Properties

Kushenol B is a complex flavonoid with the IUPAC name 2-(2,4-dihydroxyphenyl)-5,7-
dihydroxy-6-(3-methylbut-2-enyl)-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydrochromen-
4-one. Its chemical and physical properties are summarized in the table below for easy
reference.
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Property Value Source
CAS Number 99217-64-8 N/A
Molecular Formula C30H3606 [1]
Molecular Weight 492.6 g/mol [1]
Physical Description Powder N/A

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

Purity Typically =98% N/A

Roots of Sophora flavescens
Source At N/A
it.

Biological Activity and Signaling Pathways

Kushenol B is primarily recognized for its inhibitory activity against cyclic adenosine
monophosphate (CAMP) phosphodiesterase (PDE), with a reported half-maximal inhibitory
concentration (IC50) of 31 uM[2]. By inhibiting PDE, Kushenol B increases intracellular levels
of cAMP, a crucial second messenger involved in numerous cellular processes. This primary
mechanism of action suggests that Kushenol B can modulate various downstream signaling
pathways.

cAMP-PKA Signaling Pathway

The inhibition of PDE by Kushenol B leads to an accumulation of intracellular cAMP. This, in
turn, activates Protein Kinase A (PKA), a key enzyme that phosphorylates numerous substrate
proteins, thereby regulating a wide range of cellular functions including gene expression,
metabolism, and cell proliferation.
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Start: Prepare Reagents

( Prepare Serial Dilutions of Kushenol B )

:

( Add PDE Enzyme and Kushenol B to Microplate )

( Add cAMP Substrate to Initiate Reaction )
( Incubate at 37°C )

Stop Reaction

( Add Fluorescent Detection Reagent)

( Measure Fluorescence )
( Calculate % Inhibition and IC50 )

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Kushenol B | C30H3606 | CID 5318891 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Kushenol B: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030867#kushenol-b-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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